Cas no 894048-41-0 (N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4-dimethylbenzamide)

N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[2-[2-(3,4-dimethoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,4-dimethyl-
- N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4-dimethylbenzamide
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- Inchi: 1S/C23H24N4O3S/c1-14-5-6-17(11-15(14)2)22(28)24-10-9-18-13-31-23-25-21(26-27(18)23)16-7-8-19(29-3)20(12-16)30-4/h5-8,11-13H,9-10H2,1-4H3,(H,24,28)
- InChI Key: QFEREMZPBOAYIX-UHFFFAOYSA-N
- SMILES: C(NCCC1N2C(SC=1)=NC(C1=CC=C(OC)C(OC)=C1)=N2)(=O)C1=CC=C(C)C(C)=C1
N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4-dimethylbenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2029-0413-10mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-5mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-30mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-50mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-20μmol |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-10μmol |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-5μmol |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-15mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-25mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F2029-0413-2mg |
N-{2-[2-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-3,4-dimethylbenzamide |
894048-41-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4-dimethylbenzamide Related Literature
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
Additional information on N-{2-2-(3,4-dimethoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-3,4-dimethylbenzamide
Comprehensive Analysis of N-{2-[2-(3,4-dimethoxyphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-3,4-dimethylbenzamide (CAS No. 894048-41-0)
The compound N-{2-[2-(3,4-dimethoxyphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-3,4-dimethylbenzamide (CAS No. 894048-41-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure combines a triazolothiazole core with dimethoxybenzene and dimethylbenzamide substituents, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential interactions with biological targets, given its unique structural features.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The triazolothiazole scaffold present in this compound is known for its versatility in binding to enzyme active sites, which aligns with current trends in targeting protein-protein interactions (PPIs). This has led to increased searches for "triazolothiazole derivatives" and "CAS 894048-41-0 applications" in academic and industrial databases, reflecting its relevance in modern drug design.
The 3,4-dimethoxyphenyl moiety in this molecule is another critical feature, as similar structures are often associated with neuroprotective and anti-inflammatory properties. This has sparked interest in its potential role in addressing neurodegenerative conditions, a hot topic in biomedical research. Meanwhile, the 3,4-dimethylbenzamide segment contributes to the compound's lipophilicity, a key factor in optimizing drug bioavailability—a frequently searched term in pharmacokinetic studies.
From a synthetic chemistry perspective, the preparation of CAS 894048-41-0 involves multi-step organic transformations, including cyclocondensation and amide coupling reactions. These methods are widely discussed in forums focusing on heterocyclic compound synthesis, another area of high search volume among chemistry professionals. The compound's purity and stability under various conditions are also frequently queried, indicating practical concerns in laboratory handling.
In the context of structure-activity relationship (SAR) studies, this molecule serves as a valuable template for designing analogs with enhanced selectivity. Computational chemists often explore "docking studies with triazolothiazoles" to predict binding modes, while medicinal chemists investigate "bioisosteric replacements for 3,4-dimethoxyphenyl"—both trending search phrases in drug development circles.
The compound's potential applications extend to material science, where its conjugated system could contribute to organic electronic materials. This interdisciplinary relevance has led to crossover interest from researchers studying molecular semiconductors, evidenced by rising searches combining "triazolothiazole optoelectronic properties" and "894048-41-0 characterization".
Quality control of N-{2-[2-(3,4-dimethoxyphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-3,4-dimethylbenzamide requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, topics consistently ranking high in analytical chemistry search queries. The compound's spectral data (e.g., 1H NMR shifts and mass fragmentation patterns) are frequently requested in research communities, underscoring its analytical complexity.
As regulatory landscapes evolve, there's growing interest in the green chemistry aspects of synthesizing such compounds. Searches for "sustainable synthesis of triazolothiazoles" and "eco-friendly amide formation" reflect this shift, positioning CAS 894048-41-0 as a case study in modern synthetic challenges.
The patent landscape surrounding similar triazolothiazole derivatives reveals competitive activity in therapeutic areas like metabolic disorders and oncological targets. This has driven searches for "894048-41-0 patent status" and "triazolothiazole IP landscape" among technology scouts and R&D strategists.
In conclusion, N-{2-[2-(3,4-dimethoxyphenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-3,4-dimethylbenzamide represents a multifaceted research tool bridging medicinal chemistry, materials science, and synthetic methodology. Its structural complexity and potential applications continue to inspire investigations across multiple disciplines, as reflected in diverse but focused search behaviors within scientific communities.
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